Cas no 1458593-53-7 (1-(2-fluoroethyl)-4-methyl-5-nitro-1H-pyrazole)

• Product Name: 1-(2-fluoroethyl)-4-methyl-5-nitro-1H-pyrazole
• CAS No: 1458593-53-7
• MF: C₆H₈FN₃O₂
• MW: 173.145024299622
• MDL: MFCD28155596
• CID: 5219205
• PubChem ID: 90485997
• Update Time: 2026-03-06

1-(2-fluoroethyl)-4-methyl-5-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoro-ethyl)-4-methyl-5-nitro-1H-pyrazole
• 1-(2-fluoroethyl)-4-methyl-5-nitro-1H-pyrazole

• MDL： MFCD28155596
• Inchi： 1S/C6H8FN3O2/c1-5-4-8-9(3-2-7)6(5)10(11)12/h4H,2-3H2,1H3
• InChI Key： PDMQNHZFMMUXDQ-UHFFFAOYSA-N
• SMILES： N1(CCF)C([N+]([O-])=O)=C(C)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 1-(2-fluoroethyl)-4-methyl-5-nitro-1H-pyrazole

Research Brief on 1-(2-fluoroethyl)-4-methyl-5-nitro-1H-pyrazole (CAS: 1458593-53-7) in Chemical Biology and Pharmaceutical Applications

The compound 1-(2-fluoroethyl)-4-methyl-5-nitro-1H-pyrazole (CAS: 1458593-53-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery. The nitro and fluoroethyl functional groups in its structure make it a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the role of 1-(2-fluoroethyl)-4-methyl-5-nitro-1H-pyrazole as a versatile intermediate in the synthesis of more complex bioactive molecules. Its nitro group serves as a key reactive site for further chemical modifications, enabling the development of derivatives with enhanced pharmacological properties. Additionally, the fluoroethyl moiety contributes to improved metabolic stability and bioavailability, which are critical factors in drug design. Researchers have employed advanced techniques such as NMR spectroscopy and X-ray crystallography to elucidate its molecular structure and interactions with biological targets.

In vitro and in vivo studies have demonstrated the compound's potential in targeting specific enzymes and receptors involved in inflammatory and oncogenic pathways. For instance, preliminary data suggest that derivatives of 1-(2-fluoroethyl)-4-methyl-5-nitro-1H-pyrazole exhibit inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in inflammation. Furthermore, its nitro group has been leveraged in the development of prodrugs that release active therapeutic agents under hypoxic conditions, a feature particularly relevant for cancer therapy.

The pharmaceutical industry has also explored the scalability and cost-effectiveness of synthesizing 1-(2-fluoroethyl)-4-methyl-5-nitro-1H-pyrazole. Recent advancements in green chemistry have enabled more sustainable production methods, reducing the environmental impact of its synthesis. These developments align with the growing emphasis on sustainable drug manufacturing practices.

In conclusion, 1-(2-fluoroethyl)-4-methyl-5-nitro-1H-pyrazole represents a promising scaffold for drug discovery, with applications ranging from anti-inflammatory agents to anticancer therapeutics. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic potential through targeted derivatization. Collaborative efforts between academia and industry will be essential to translate these findings into clinically viable treatments.